Cas no 501116-29-6 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-5-amine
• CAS No: 501116-29-6
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 6479429
• PubChem ID: 4268466
• Update Time: 2025-06-11

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-5-amine
• 5-Isoxazolamine, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-
• 3-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-5-amine

• Inchi： 1S/C11H10N2O3/c12-11-6-8(13-16-11)7-1-2-9-10(5-7)15-4-3-14-9/h1-2,5-6H,3-4,12H2
• InChI Key： MOTYMTHJKSGESC-UHFFFAOYSA-N
• SMILES： O1C(N)=CC(C2=CC=C3OCCOC3=C2)=N1

Experimental Properties

• Density: 1.347±0.06 g/cm3(Predicted)
• Boiling Point: 460.4±45.0 °C(Predicted)
• pka: -1.83±0.10(Predicted)

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-5-amine

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-5-amine: An Overview of a Promising Compound (CAS No. 501116-29-6)

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-5-amine (CAS No. 501116-29-6) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This molecule belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The core structure of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-5-amine features a 1,2-oxazole ring fused with a 2,3-dihydrobenzodioxine moiety. The 1,2-oxazole ring is a five-membered heterocycle containing an oxygen and a nitrogen atom, while the 2,3-dihydrobenzodioxine moiety is a six-membered ring with two oxygen atoms and a double bond. This combination results in a highly conjugated system that can interact with various biological targets.

Recent studies have highlighted the potential of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-5-amine in the treatment of neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by modulating oxidative stress and inflammation. These findings suggest that it could be a valuable candidate for the development of novel therapies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-5-amine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. Specifically, it has shown promising results against breast cancer and colorectal cancer cells.

The mechanism of action of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-5-amine is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to interact with specific protein targets involved in cellular signaling pathways. For example, it may bind to receptors or enzymes that play a role in inflammation or cell survival. Further research is needed to elucidate these mechanisms and optimize the compound for therapeutic use.

The synthesis of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-5-amine has been reported in several scientific publications. A common synthetic route involves the reaction of 6-aminochroman with an appropriate nitrile or amide to form the oxazole ring. This method provides good yields and allows for the introduction of various functional groups to modify the compound's properties and enhance its biological activity.

In terms of pharmacokinetics and pharmacodynamics, preliminary studies have shown that 3-(2,3-dihydro-1,4-benzodioxin-6-y l)-1 , 2 - oxazol - 5 - amine exhibits favorable properties such as good solubility and stability. These characteristics are crucial for ensuring effective drug delivery and bioavailability. However, more detailed pharmacokinetic studies are required to fully understand its behavior in vivo.

The safety profile of 3-(2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - yl ) - 1 , 2 - oxazol - 5 - amine is another important aspect being investigated. Preclinical toxicity studies have indicated that it has low toxicity at therapeutic doses. However, comprehensive safety assessments are necessary before it can be advanced to clinical trials.

In conclusion, 3-(2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - yl ) - 1 , 2 - oxazol - 5 - amine (CAS No. 501116 - 29 - 6) represents a promising compound with potential applications in neurodegenerative diseases and cancer therapy. Its unique structural features and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry.